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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the tutorials and resources offered by
pyOpenSci, a community dedicated to promoting open and reproducible scientific
programming in Python. The content is tailored for researchers and professionals in scientific
fields, including drug development, who are looking to enhance their software development and
data analysis skills. This guide outlines pyOpenSci's educational offerings, details their
community-driven review processes, and provides clear, actionable workflows for beginners in
scientific programming.

Core Educational Offerings

pyOpenSci provides a comprehensive set of tutorials designed to be beginner-friendly and
directly applicable to scientific workflows.[1][2] These resources are developed and maintained
by a community of scientists and developers, ensuring their relevance and quality.[3] The
tutorials are primarily focused on best practices for creating, sharing, and maintaining scientific
software.

Tutorial Series Overview
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The educational content is organized into several key series, each targeting a specific area of
scientific programming. The following table summarizes the main tutorial series and their core
topics.
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Tutorial Series

Core Topics Covered

Target Audience

Create a Python Package

Introduction to Python
packages, creating a package
with Hatch, publishing to PyPI

and conda-forge.[2]

Beginners with no prior

packaging experience.[1]

Package Metadata

Adding a README file,
configuring the pyproject.toml

file for publication.

Users who have created a
basic package and want to

prepare it for distribution.

Packaging Tool Tutorials

In-depth guide to using Hatch
for package creation and

management.[4]

Beginners and those looking to
adopt modern Python

packaging tools.

Contribute to Open Source

Navigating GitHub, finding an
issue, forking a repository,
making edits, and submitting a

pull request.[5]

Individuals new to open-source

contribution.

Clean Code

Principles of "clean code,"
writing expressive and
"Pythonic" code, linting,
formatting, and the "Don't
Repeat Yourself' (DRY)
principle.[5][6]

All scientific programmers
looking to improve code quality

and maintainability.

Code Checks

Writing Python functions,
adding checks to functions,
handling multiple parameters,
using conditionals, and
managing common

exceptions.[5]

Programmers aiming to write
more robust and error-resistant

code.

Package & Share Your Code

Sharing code on GitHub,
obtaining a DOI with Zenodo,
and executing a Python

package or script.[5]

Researchers who want to
make their code citable and

easily accessible.
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Methodological Protocols

To ensure high-quality and accessible scientific software, pyOpenSci has established detailed
protocols for both software peer review and tutorial development. These processes are
transparent and community-driven.

Protocol for pyOpenSci Software Peer Review

The pyOpenSci software peer-review process is designed to be thorough and constructive,
ensuring that reviewed packages meet high standards of quality and usability. The key stages
of this protocol are as follows:

e Pre-Submission Inquiry (Optional): Authors can submit a pre-submission inquiry to determine
if their package is within the scope of pyOpensSci's review. An editor-in-chief assesses the
package's fit and performs a basic check of its infrastructure.[7]

e Submission: The author submits the package for review by opening an issue in the
pyopensci/software-review repository on GitHub, using the provided software submission
template.[7]

o Editor-in-Chief Review: The editor-in-chief conducts an initial review of the submitted
package for scope and minimal infrastructure requirements.[7]

» Editor Assignment and Reviewer Selection: An editor is assigned to the submission and is
responsible for finding at least two reviewers for the package.

o Peer Review: The assigned reviewers conduct a detailed review of the package based on
pyOpenSci's review criteria.

» Author Response: The author responds to the feedback provided by the reviewers and
makes necessary revisions to the package.[7]

o Package Acceptance: Once the reviewers are satisfied with the revisions, the editor performs
a final check and officially accepts the package.[7]

o Post-Acceptance: The pyOpenSci team adds a peer-reviewed badge to the package's
README, creates a new release on GitHub, and adds the package and its authors to the
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pyOpenSci website.[7]

Protocol for pyOpenSci Tutorial Contribution and
Review

pyOpenSci's tutorials are developed through a multi-stage, community-driven review process
to ensure they are accurate, accessible, and beginner-friendly.[3]

o Content Authoring: A content author, who may be a pyOpenSci staff member or a community
contributor, creates an initial draft of the tutorial.[3]

o Expert Feedback: The draft is shared with subject matter experts who provide feedback on
the technical accuracy and completeness of the content.[3]

o Community Review: The tutorial is then opened for community review via a pull request on
GitHub. Community reviewers provide feedback on the clarity, usability, and accessibility of
the material.

¢ Revision and Integration: The content author incorporates the feedback from the community
review, making revisions to improve the tutorial.

¢ Publication: Once the review process is complete and the content is finalized, the tutorial is
published on the pyOpenSci website.

Visualizing Key Workflows

To better illustrate the core processes described in this guide, the following diagrams have
been created using the DOT language.
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Python Package Creation and Publication Workflow.
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pyOpenSci Content Development and Review Process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Scientific Programming]. BenchChem, [2026]. [Online PDF]. Available at:
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reproducible-scientific-programming]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259295?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

